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Compound of Interest

Compound Name: Titanium-47

Cat. No.: B1264893

This guide provides comprehensive safety data and handling precautions for Titanium-47
(4”Ti), tailored for researchers, scientists, and drug development professionals. As a specific
Safety Data Sheet (SDS) for the stable isotope Titanium-47 is not commonly available, this
document synthesizes information from SDSs for elemental titanium and its alloys, which share
identical chemical and physical properties.

Hazard Identification and Classification

Titanium-47, as with elemental titanium, is not classified as a hazardous substance according
to the OSHA Hazard Communication Standard (2012).[1][2] However, the primary hazards are
associated with its physical form, particularly as a powder.

Potential Hazards:

o Flammable Solid: Fine titanium powder is a flammable solid and can ignite readily.[3] Dust
clouds of titanium powder can be explosive.[4]

 Inhalation: Inhalation of fine dust particles may cause respiratory tract irritation.[1][5]
o Eye Contact: May cause mechanical irritation.[6][7]

o Skin Contact: Generally not considered a skin irritant, but good hygiene practices are
recommended.[6]

Chemwatch Hazard Ratings:
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e Flammability: O

e Toxicity: O

e Body Contact: 0

e Reactivity: 0

e Chronic: 0 (Rating Scale: 0 = Minimum, 1 = Low, 2 = Moderate, 3 = High, 4 = Extreme)[6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of titanium is presented below.

Property Value

Appearance Dark grey, lustrous metal
Physical State Solid

Melting Point 1660 °C (3020 °F)
Boiling Point 3287 °C (5949 °F)
Relative Density 45 @ 20 °C (Water = 1)
Auto-ignition Temperature 330 °C (cloud)

Solubility in Water Immiscible

Molecular Weight 47.9 g/mol

Handling and Storage

Proper handling and storage procedures are critical to mitigate the risks associated with
titanium powder.

Safe Handling:

e Avoid creating and accumulating dust.[6]
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e Use in a well-ventilated area.[5][6]
o Employ non-sparking, non-static inducing tools (e.g., aluminum or beryllium-copper).[4]

» Electrically bond and ground all equipment used to process titanium powder to prevent static
electricity accumulation.[4]

e Avoid all personal contact, including inhalation.[6]

o Wear appropriate personal protective equipment (PPE).

Storage:

» Store in original containers in a cool, dry, well-ventilated, and flame-proof area.[6]
o Keep away from ignition sources such as heat, sparks, and open flames.[2][4]

o Store under an inert gas like argon or nitrogen.[6]

e For minor quantities, store in an indoor fireproof cabinet or a room of noncombustible
construction.[6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.
Engineering Controls:

o Use a spark-free, earthed ventilation system that vents directly to the outside for large-scale
or continuous use.[6]

e Provide dust collectors with explosion vents.[6]
e Maintain good housekeeping to prevent dust accumulation on surfaces.[4]

Personal Protective Equipment (PPE):
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PPE Type

Specifications

Eye Protection

Safety glasses with side shields or chemical
goggles.[6] Contact lenses should not be worn

as they may absorb and concentrate irritants.[1]

Skin Protection

Wear appropriate protective gloves (e.g.,

leather) and clothing to prevent skin contact.[1]

[4]

Respiratory Protection

If dust is generated, use a NIOSH-approved
respirator. Follow OSHA respirator regulations
(29 CFR 1910.134).[1][5] Seek professional

advice for respirator selection.[1]

First Aid and Emergency Procedures

First Aid Measures:

Exposure Route

Procedure

Inhalation

Move the person to fresh air. If breathing has
stopped, give artificial respiration. Seek medical
attention.[5][7]

Skin Contact

Immediately flush the skin with large amounts of
water. Remove contaminated clothing. If

irritation persists, seek medical attention.[6][7]

Eye Contact

Immediately flush eyes with plenty of running
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek medical
attention.[6][7]

If swallowed, make the victim drink water (two

Ingestion glasses at most). Consult a doctor if feeling
unwell.[3]
Fire-Fighting Measures:
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o Suitable Extinguishing Media: Use a Class D dry powder fire extinguisher, dry table salt, or
smother with dry sand, dry ground limestone, or dry clay.[3][7]

e Unsuitable Extinguishing Media:DO NOT use water, carbon dioxide, or foam.[7] Applying
water to burning titanium can cause an explosion due to the evolution of flammable
hydrogen gas.[4][7]

o Special Fire-Fighting Instructions: Allow the fire to burn out if it can be done safely. Apply
extinguishing agents in a way that does not create a dust cloud.[4]

Toxicity and Health Effects
Titanium and its compounds are generally considered to have low toxicity.[6]
o Acute Effects: Dusts are thought to have little to no toxic effects.[6]

o Chronic Effects: Prolonged or repeated inhalation of dust may cause damage to the
respiratory tract.[1] While titanium itself is not listed as a carcinogen, processes like welding
can generate fumes that are possibly carcinogenic.[1][2]

o Toxicity of Implants: In the context of medical implants, corrosion and wear can release
titanium particles and ions, potentially leading to inflammatory reactions and, in rare cases,
hypersensitivity.[8][9][10]

Experimental Protocols: Safe Handling of Titanium-
47 Powder

This section outlines a general methodology for the safe handling of Titanium-47 powder in a
laboratory setting.

1. Preparation and Precautionary Measures:
» Designate a specific work area for handling titanium powder.
e Ensure the work area is clean and free of ignition sources.

 Verify that all equipment is properly bonded and grounded.
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Ensure a Class D fire extinguisher and appropriate spill cleanup materials are readily
accessible.

Review the Safety Data Sheet for titanium before commencing work.
. Personal Protective Equipment (PPE) Donning:
Don a lab coat, chemical-resistant gloves, and safety goggles with side shields.
If there is a risk of significant dust generation, use a NIOSH-approved respirator.
. Weighing and Transfer:

Conduct all powder handling within a fume hood or a glove box with an inert atmosphere to
minimize dust dispersion and ignition risk.

Use non-sparking spatulas and weigh boats.
Transfer the powder carefully to avoid creating dust clouds.
Close the container tightly after use.

. Spill and Waste Management:

In case of a small spill, carefully sweep the powder using a natural-fiber broom and a non-
sparking dustpan.[4] Do not use a vacuum cleaner, as this can create an explosion hazard.

[4]
Collect the spilled material in a clearly labeled, sealed metal container for waste disposal.[4]
Dispose of waste in accordance with federal, state, and local regulations.[6]
. Post-Handling Procedures:
Clean the work area thoroughly.
Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.
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Visualizations

The following diagrams illustrate key logical workflows and relationships for handling Titanium-
47 safely.
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Caption: Logical workflow for the safe handling of Titanium-47 powder.
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Caption: Application of Titanium-47 in the production of Vanadium-48 for PET imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Titanium-47 Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264893#titanium-47-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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